Cas no 2418593-48-1 (rac-5-{(1R,2R)-2-methylcyclopropylcarbamoyl}pyridin-3-yl sulfurofluoridate)

• Product Name: rac-5-{(1R,2R)-2-methylcyclopropylcarbamoyl}pyridin-3-yl sulfurofluoridate
• CAS No: 2418593-48-1
• MF: C₁₀H₁₁FN₂O₄S
• MW: 274.268744707108
• CID: 5356959
• PubChem ID: 165870120
• Update Time: 2025-08-05

rac-5-{(1R,2R)-2-methylcyclopropylcarbamoyl}pyridin-3-yl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• Z4262458151
• rac-5-{[(1R,2R)-2-methylcyclopropyl]carbamoyl}pyridin-3-yl sulfurofluoridate
• rac-5-{(1R,2R)-2-methylcyclopropylcarbamoyl}pyridin-3-yl sulfurofluoridate

• Inchi： 1S/C10H11FN2O4S/c1-6-2-9(6)13-10(14)7-3-8(5-12-4-7)17-18(11,15)16/h3-6,9H,2H2,1H3,(H,13,14)/t6-,9-/m1/s1
• InChI Key： ICXATXVCZPRPIG-HZGVNTEJSA-N
• SMILES： S(=O)(=O)(OC1=CN=CC(=C1)C(N[C@@H]1C[C@H]1C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 422
• XLogP3: 1.2
• Topological Polar Surface Area: 93.7

Additional information on rac-5-{(1R,2R)-2-methylcyclopropylcarbamoyl}pyridin-3-yl sulfurofluoridate

Introduction to rac-5-{(1R,2R)-2-methylcyclopropylcarbamoyl}pyridin-3-yl sulfurofluoridate (CAS No. 2418593-48-1)

Rac-5-{(1R,2R)-2-methylcyclopropylcarbamoyl}pyridin-3-yl sulfurofluoridate (CAS No. 2418593-48-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications, making it a subject of extensive study in recent years.

The molecular structure of rac-5-{(1R,2R)-2-methylcyclopropylcarbamoyl}pyridin-3-yl sulfurofluoridate consists of a pyridine ring substituted with a sulfurofluoridate group and a carbamoyl moiety attached to a cyclopropyl ring. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, which are crucial for its potential use in various medical applications.

Recent studies have highlighted the potential of rac-5-{(1R,2R)-2-methylcyclopropylcarbamoyl}pyridin-3-yl sulfurofluoridate in the treatment of neurodegenerative diseases. Specifically, this compound has shown promising results in modulating the activity of certain enzymes and receptors involved in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. The ability to target these specific pathways makes it a valuable candidate for further preclinical and clinical investigations.

In addition to its potential therapeutic applications, rac-5-{(1R,2R)-2-methylcyclopropylcarbamoyl}pyridin-3-yl sulfurofluoridate has been studied for its pharmacokinetic properties. Research has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for its effective use as a drug candidate. These properties have been evaluated through various in vitro and in vivo models, providing valuable insights into its behavior within biological systems.

The synthesis of rac-5-{(1R,2R)-2-methylcyclopropylcarbamoyl}pyridin-3-yl sulfurofluoridate involves a series of well-defined chemical reactions. The key steps include the formation of the cyclopropylcarbamoyl moiety and the subsequent attachment to the pyridine ring. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for further research and development.

One of the notable aspects of rac-5-{(1R,2R)-2-methylcyclopropylcarbamoyl}pyridin-3-yl sulfurofluoridate is its ability to cross the blood-brain barrier (BBB). This property is crucial for compounds targeting central nervous system (CNS) disorders, as it ensures that the drug can reach its intended site of action within the brain. Studies have shown that this compound can effectively penetrate the BBB, thereby enhancing its therapeutic potential.

The safety profile of rac-5-{(1R,2R)-2-methylcyclopropylcarbamoyl}pyridin-3-yl sulfurofluoridate has also been extensively evaluated. Preclinical toxicity studies have indicated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its further development as a safe and effective therapeutic agent.

In conclusion, rac-5-{(1R,2R)-2-methylcyclopropylcarbamoyl}pyridin-3-yl sulfurofluoridate (CAS No. 2418593-48-1) represents a promising compound with potential applications in the treatment of neurodegenerative diseases. Its unique chemical structure, favorable pharmacokinetic properties, and ability to cross the blood-brain barrier make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic efficacy, paving the way for its potential use in clinical settings.